Succinimidyl 2-naphthoxyacetate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-naphthalen-2-yloxyacetate
• InChI: InChI=1S/C16H13NO5/c18-14-7-8-15(19)17(14)22-16(20)10-21-13-6-5-11-3-1-2-4-12(11)9-13/h1-6,9H,7-8,10H2
• InChI Key: CUSRGDOKYSVDPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C16H13NO5
• DSSTOX Substance ID: DTXSID40230849
• Molecular Weight: 299.28 g/mol
• CAS RN: 81012-92-2

Description

Synthesis Analysis

The synthesis of related succinimidyl esters typically involves the reaction of specific carboxylic acids with N-hydroxysuccinimide in the presence of a coupling agent like dicyclohexyl carbodiimide (DCC) or similar carbodiimides. For instance, the synthesis of N-succinimidyl-(S)-2-(6-methoxynaphth-2-yl) propionate, a compound with similar functional groups to succinimidyl 2-naphthoxyacetate, was achieved through the reaction of (S)-naproxen with N-hydroxysuccinimide, showcasing the general approach to such esters (Bhushan & Tanwar, 2008).

Molecular Structure Analysis

The molecular structure of this compound comprises a succinimidyl group attached to a 2-naphthoxyacetate moiety. This structure is designed for efficient reactivity with amine groups under mild conditions, forming stable amide bonds. Such a structure is pivotal for its application in the labeling and modification of proteins and other amines, as demonstrated in the synthesis and application of similar compounds for the labeling of aminophospholipids (Chen, Kou, & Chen, 1983).

Chemical Reactions and Properties

This compound reacts with primary amines to form stable amide bonds, a property that is extensively utilized in bioconjugation reactions. The succinimidyl group is particularly reactive towards amines, making it an excellent choice for the modification of proteins, peptides, and other amine-containing molecules. The specificity of these reactions allows for targeted modifications, as seen in similar compounds used for derivatizing aminophospholipids for analytical purposes (Chen, Kou, & Chen, 1983).

Scientific Research Applications

• Quantitative Analysis of Aminophospholipids : It's used as a fluorescent label in high-performance liquid chromatography for analyzing ethanolamine- and serine-containing phospholipids in tissue. This method is highly sensitive and selective for detecting aminophospholipids (Chen, Kou, & Chen, 1983).

• Indirect Enantioresolution of Penicillamine : In the synthesis of N-succinimidyl-(S)-naproxen ester, it's used as a chiral derivatizing reagent for resolving diastereomers of dl-penicillamine in reversed-phase high-performance liquid chromatography. This process achieves excellent separation with a detection limit at the pmol level (Bhushan & Tanwar, 2008).

• Formation of N-trifluoroacetyl Amino Acid Succinimidyl Esters : It's involved in the in situ formation of N-trifluoroacetoxy succinimide (TFA-NHS) and is applied in forming succinimidyl esters from various amino acids. This method provides an efficient way to create N-trifluoroacetyl and N-maleoyl amino acid succinimidyl esters using a one-pot, high-yielding protocol (Leonard & Bruncková, 2011).

• Protein Thiolation and Reversible Protein-Protein Conjugation : It's used to introduce thiol groups into proteins, allowing for the formation of disulphide-linked protein-protein conjugates. This technique is valuable for studying protein interactions and dynamics, as the conjugation is reversible (Carlsson, Drevin, & Axén, 1978).

• Radioiodination of Antibodies : It is a component in the synthesis of radio-iodination agents like N-succinimidyl 4-guanidinomethyl-3-[*I]iodobenzoate, which is useful for labeling proteins and peptides that undergo internalization after receptor or antigen binding (Vaidyanathan & Zalutsky, 2007).

Future Directions

While specific future directions for Succinimidyl 2-naphthoxyacetate were not found in the search results, the use of NHS esters, including this compound, in bioconjugation techniques suggests potential applications in the development of new materials and the establishment of structure-function relationships.

Q & A

Q1: How does Succinimidyl 2-naphthoxyacetate enable the quantification of aminophospholipids?

A1: this compound serves as a fluorescent derivatizing agent for aminophospholipids. [] The succinimidyl ester group reacts with the primary amine group present in aminophospholipids, forming a stable amide bond. This covalent attachment of the 2-naphthoxyacetate moiety introduces fluorescence to the lipid molecule. Once derivatized, the aminophospholipids can be separated using High-Performance Liquid Chromatography (HPLC) and detected with high sensitivity due to their acquired fluorescence. []